Cas no 827343-08-8 (2-Bromo-3-hexadecylthiophene)

2-Bromo-3-hexadecylthiophene is a brominated thiophene derivative featuring a long hexadecyl (C16) alkyl chain at the 3-position. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the development of conjugated polymers and organic semiconductors. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Stille couplings, enabling precise structural modifications. The hexadecyl chain improves solubility in organic solvents, facilitating processing in thin-film applications. Its structural properties make it valuable for designing materials with tailored electronic and optoelectronic characteristics, including organic field-effect transistors (OFETs) and photovoltaic devices. The compound’s stability and synthetic versatility underscore its utility in advanced material research.
2-Bromo-3-hexadecylthiophene structure
2-Bromo-3-hexadecylthiophene structure
Product Name:2-Bromo-3-hexadecylthiophene
CAS No:827343-08-8
MF:C20H35BrS
MW:387.460904359818
MDL:MFCD30742896
CID:684361
PubChem ID:354334976
Update Time:2025-10-29

2-Bromo-3-hexadecylthiophene Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 2-bromo-3-hexadecyl-
    • 2-bromo-3-hexadecylthiophene
    • MFCD30742896
    • DTXSID50740247
    • T71367
    • SCHEMBL5147986
    • B5409
    • 827343-08-8
    • 2-Bromo-3-hexadecylthiophene
    • MDL: MFCD30742896
    • Inchi: 1S/C20H35BrS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-17-18-22-20(19)21/h17-18H,2-16H2,1H3
    • InChI Key: GOHORSZVGYZIGO-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CS1)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 386.16428g/mol
  • Monoisotopic Mass: 386.16428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 15
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11
  • Topological Polar Surface Area: 28.2Ų

2-Bromo-3-hexadecylthiophene Security Information

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